Cas no 16409-26-0 (1,3-Benzodioxole-5-methanol,a-(3-phenylpropyl)-)

• Product name: 1,3-Benzodioxole-5-methanol,a-(3-phenylpropyl)-
• CAS No: 16409-26-0
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 234294
• PubChem ID: 346350

1,3-Benzodioxole-5-methanol,a-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol,a-(3-phenylpropyl)-
• 1-(1,3-benzodioxol-5-yl)-4-phenylbutan-1-ol
• AC1L84SM
• NSC404573
• NSC-404573
• AKOS014484147
• DTXSID70323652
• 16409-26-0

• Inchi： InChI=1S/C17H18O3/c18-15(8-4-7-13-5-2-1-3-6-13)14-9-10-16-17(11-14)20-12-19-16/h1-3,5-6,9-11,15,18H,4,7-8,12H2
• InChI Key： LOLZBQPYSBXPGG-UHFFFAOYSA-N
• SMILES： C1C=CC(CCCC(C2C=CC3OCOC=3C=2)O)=CC=1

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 436.2°Cat760mmHg
• Flash Point: 217.6°C
• Refractive Index: 1.601
• PSA: 38.69
• LogP: 3.47160